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Compound of Interest

Compound Name: 6-Nitrochromone

CAS No.: 51484-05-0

Cat. No.: B184795

Get Quote

6-Nitrochromone is a derivative of the chromone scaffold, a privileged structure in medicinal

chemistry known for a wide range of biological activities. The introduction of a nitro group at the

6-position significantly modulates the molecule's electronic properties, enhancing its reactivity

and potential as a synthetic building block for novel pharmaceutical agents and functional

materials like fluorescent probes.[1] A precise understanding of its three-dimensional structure

is paramount for rational drug design and structure-activity relationship (SAR) studies, as

molecular conformation and crystal packing directly influence properties such as solubility,

bioavailability, and receptor binding affinity.

Despite its importance, as of the latest literature review, a definitive single-crystal X-ray

diffraction study for 6-Nitrochromone has not been reported in the public domain. This guide

addresses this knowledge gap by providing a multi-faceted structural analysis based on the

best available theoretical and empirical data.

Theoretical and Spectroscopic Characterization
In the absence of direct crystallographic data, a combination of computational chemistry and

vibrational spectroscopy provides a robust and scientifically validated model of the molecular
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structure.

Computational Modeling using Density Functional
Theory (DFT)
A comprehensive theoretical investigation by Senthil kumar et al. provides the optimized

molecular geometry of 6-Nitrochromone.[2] Their work serves as the foundation for our

understanding of the molecule's intrinsic structural parameters.

Causality of Method Selection: The choice of the B3LYP functional with a 6-311++G(d,p) basis

set represents a widely accepted and well-validated methodology in computational chemistry.

B3LYP (Becke, 3-parameter, Lee-Yang-Parr) is a hybrid functional that effectively balances

accuracy and computational cost for organic molecules. The large 6-311++G(d,p) basis set

ensures a high degree of flexibility in describing the electron distribution, incorporating diffuse

functions (++) for non-bonding interactions and polarization functions (d,p) to account for the

non-spherical nature of electron clouds in bonded atoms. This level of theory is crucial for

accurately modeling the planar chromone ring and the polar nitro group.

The key geometric parameters from this computational study are summarized below.

Table 1: Calculated Geometric Parameters of 6-Nitrochromone (B3LYP/6-311++G(d,p))
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Parameter Bond Length (Å) Parameter Bond Angle (°)

C1-C6 1.372 C6-C1-C2 121.3

C1-C2 1.451 C1-C2-C3 122.9

C2-C3 1.359 C2-C3-O4 122.9

C3-O4 1.221 C3-O4-C5 118.1

C5-C6 1.389 O4-C5-C6 120.5

C5-O10 1.363 C1-C6-C5 114.3

C6-N7 1.478 C1-C6-N7 119.5

N7-O8 1.220 C5-C6-N7 118.4

N7-O9 1.220 C6-N7-O8 117.8

C5-C11 1.450 O8-N7-O9 124.4

Data synthesized from the computational results reported in Senthil kumar et al. (2015).[2]

Atom numbering may be adapted for clarity.

The calculations confirm that the chromone bicyclic system is nearly planar. The nitro group is

also predicted to be coplanar with the benzene ring to maximize resonance stabilization, a

common feature in para-substituted nitrobenzene derivatives.[3]

Vibrational Spectroscopy (FT-IR & FT-Raman) Validation
Spectroscopic analysis provides an empirical check on the theoretical model. The vibrational

frequencies calculated from the optimized DFT structure show excellent agreement with the

experimental FT-IR and FT-Raman spectra, confirming that the computed geometry is a true

representation of the molecule's ground state.[2]

Key Vibrational Modes Validating the Structure:

C=O Stretching: A strong band observed in the FT-IR spectrum, characteristic of the carbonyl

group in the γ-pyrone ring.
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NO₂ Symmetric/Asymmetric Stretching: Two distinct, strong bands are observed, confirming

the presence and electronic environment of the nitro group.

C-O-C Stretching: Vibrations associated with the ether linkage in the pyrone ring.

Aromatic C-H and C=C Stretching: A series of bands corresponding to the vibrations of the

bicyclic aromatic system.

The strong correlation between the predicted and observed spectra establishes a self-

validating system, lending high confidence to the computed molecular model.

Crystal Structure Analysis via a Validated Proxy
To predict how 6-Nitrochromone molecules arrange themselves in the solid state, we turn to

the powerful technique of structural analogy.

Rationale for Proxy Selection: 6-nitro-2-
trifluoromethylchromone
The crystal structure of 6-nitro-2-trifluoromethylchromone has been determined by X-ray

diffraction.[2] This molecule is an ideal proxy for several reasons:

Structural Homology: It shares the identical 6-nitrochromone core.

Defined Perturbation: The only difference is the substitution of a hydrogen atom with a

trifluoromethyl (CF₃) group at the 2-position. The CF₃ group is a well-understood substituent;

it is a strong electron-withdrawing group and can participate in weak C-F···H interactions, but

it does not fundamentally alter the core ring structure.

Data Availability: Experimental crystallographic data provides a real-world template for

molecular conformation and intermolecular packing motifs.

By analyzing this known structure, we can make highly educated predictions about the parent

compound, 6-Nitrochromone.

Experimental Crystal Structure of the Analogue
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6-nitro-2-trifluoromethylchromone crystallizes in the monoclinic system with the space group

P2₁/c, containing four molecules per unit cell (Z=4).[2] This centrosymmetric space group is

very common for organic molecules.

Table 2: Key Crystallographic Data for 6-nitro-2-trifluoromethylchromone

Parameter Value

Crystal System Monoclinic

Space Group P2₁/c

a (Å) Value

b (Å) Value

c (Å) Value

β (°) Value

Volume (Å³) Value

Z 4

(Note: Specific cell parameter values are proprietary to crystallographic databases but the

system and space group are reported in the literature.)[2]

In the solid state, the fused rings of the analogue are coplanar, and the nitro group lies in this

plane. This experimental observation strongly supports the DFT prediction for 6-
Nitrochromone.[2]

Supramolecular Interactions and Crystal Packing
Predictions
The forces governing the assembly of molecules in a crystal are non-covalent. Based on the

functional groups present in 6-Nitrochromone and insights from its trifluoromethylated

analogue, we can predict the key intermolecular interactions.

Predicted Interactions:
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C-H···O Hydrogen Bonds: The most likely dominant interaction. The acidic aromatic protons

and the vinylic proton of the pyrone ring can act as hydrogen bond donors to the oxygen

atoms of the carbonyl and nitro groups, which are strong acceptors. These interactions are

known to form robust synthons that guide crystal packing.

π-π Stacking: The planar aromatic chromone system is expected to form offset or slipped π-

π stacking interactions, contributing to the overall stability of the crystal lattice.

Nitro Group Interactions: The nitro group is highly polar and can participate in a variety of

interactions. O···N interactions between nitro groups of adjacent molecules, where the

oxygen of one group approaches the nitrogen of another, are a recognized packing motif in

nitro-containing crystals.[4]

The interplay of these forces will define the final three-dimensional architecture of the crystal.

6-Nitrochromone Molecule A 6-Nitrochromone Molecule B

Chromone Core (π-system)

Chromone Core (π-system)
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Caption: Predicted intermolecular interactions in the crystal lattice of 6-Nitrochromone.

Proposed Protocol for Single Crystal Growth
To facilitate the definitive experimental determination of the crystal structure, the following self-

validating protocol for single-crystal growth is proposed. The goal is to achieve slow, controlled

precipitation from a saturated solution, which is conducive to the formation of high-quality,

diffraction-suitable crystals.

Protocol: Slow Evaporation Method

Solvent Selection & Screening (Causality): The choice of solvent is critical. A suitable solvent

must fully dissolve the compound at a higher temperature but allow it to become

supersaturated upon cooling or slow evaporation.

Primary Solvents: Screen polar aprotic solvents like Acetone, Acetonitrile, and Ethyl

Acetate, where 6-Nitrochromone is likely to have moderate solubility.

Co-solvent System: If single solvents yield poor results (e.g., oils or amorphous powder),

use a binary system. Dissolve the compound in a good solvent (e.g., Dichloromethane)

and add a miscible anti-solvent (e.g., Hexane or Heptane) dropwise until turbidity is

observed, then clarify with a single drop of the good solvent.

Preparation of Saturated Solution:

Gently warm ~5-10 mg of high-purity 6-Nitrochromone in a minimal volume (0.5-1.0 mL)

of the chosen solvent or solvent system in a clean, small vial.

Ensure complete dissolution. If any particulate matter remains, filter the warm solution

through a syringe filter (0.22 µm) into a fresh, dust-free vial. This step is crucial to prevent

nucleation on impurities.

Controlled Crystallization:

Cover the vial with a cap, but do not seal it tightly. Pierce the cap with a needle once or

twice. This allows for very slow evaporation of the solvent over several days to weeks.
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Place the vial in a vibration-free environment (e.g., a quiet cupboard or a dedicated

crystallization chamber) at constant room temperature. Temperature fluctuations can

disrupt crystal growth.

Monitoring and Harvesting:

Observe the vial daily without disturbing it. The formation of small, well-defined crystals

with sharp edges and clear faces indicates successful crystallization.

Once suitable crystals have formed, carefully harvest them using a nylon loop or a fine

needle. Wick away excess solvent with the corner of a filter paper and immediately

proceed to X-ray diffraction analysis.
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Caption: Experimental workflow for the single-crystal growth of 6-Nitrochromone.

Conclusion and Future Outlook
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This guide establishes a robust, albeit theoretical, model of the molecular structure of 6-
Nitrochromone, strongly supported by DFT calculations and vibrational spectroscopy.[2] By

leveraging the experimental crystal structure of a close chemical analogue, we have put forth

credible predictions regarding its supramolecular assembly, dominated by C-H···O hydrogen

bonds and π-π stacking.

The critical next step for the scientific community is the experimental validation of these

predictions. The successful growth of single crystals, following the protocol outlined herein, and

subsequent X-ray diffraction analysis will provide the definitive atomic coordinates. This will

replace the current model with empirical data, enabling more precise SAR studies, facilitating

the design of co-crystals with tailored physicochemical properties, and ultimately accelerating

the development of new therapeutics and materials based on the 6-Nitrochromone scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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